Cas no 1341373-11-2 ([1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methanol)

• Product Name: [1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methanol
• CAS No: 1341373-11-2
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 5323390
• Update Time: 2025-10-31

[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol, 1-(1,3,4-thiadiazol-2-yl)-
• [1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methanol

• Inchi： 1S/C8H13N3OS/c12-5-7-1-3-11(4-2-7)8-10-9-6-13-8/h6-7,12H,1-5H2
• InChI Key： UAWUNDGMAXUMHK-UHFFFAOYSA-N
• SMILES： N1(C2=NN=CS2)CCC(CO)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on [1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methanol

Comprehensive Overview of [1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methanol (CAS No. 1341373-11-2): Properties, Applications, and Research Insights

The compound [1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methanol (CAS No. 1341373-11-2) is a heterocyclic organic molecule featuring a unique fusion of a piperidine ring and a 1,3,4-thiadiazole moiety. This structural combination has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of the methanol functional group at the 4-position of the piperidine ring further enhances its versatility as a synthetic intermediate. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for small-molecule therapeutics and heterocyclic building blocks has surged, driven by advancements in precision medicine and combinatorial chemistry. [1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methanol aligns with these trends, as its scaffold is frequently cited in patents targeting neurodegenerative diseases and metabolic disorders. Its CAS No. 1341373-11-2 serves as a critical identifier for regulatory and safety documentation, ensuring traceability in industrial and academic settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity.

From a synthetic chemistry perspective, the 1,3,4-thiadiazole core is renowned for its electron-withdrawing properties, which influence the compound’s reactivity in nucleophilic substitution reactions. This characteristic makes [1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methanol a valuable precursor for derivatization, enabling the creation of libraries of analogs for high-throughput screening. Notably, its logP and solubility profiles have been optimized for bioavailability, a key consideration in medicinal chemistry workflows.

Environmental and green chemistry initiatives have also shaped the discourse around this compound. Researchers are investigating solvent-free synthesis routes and catalytic methods to produce [1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methanol with minimal waste. Such efforts align with global priorities like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production). These innovations are frequently highlighted in peer-reviewed journals and conferences focused on green synthetic methodologies.

In the context of intellectual property, CAS No. 1341373-11-2 appears in multiple patent filings related to G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors. Its structural motif is often leveraged to enhance binding affinity and selectivity, addressing challenges in drug resistance and off-target effects. The compound’s structure-activity relationship (SAR) data is meticulously documented in proprietary databases, aiding in hit-to-lead optimization campaigns.

Looking ahead, the integration of artificial intelligence (AI) in compound design is expected to accelerate the exploration of [1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methanol derivatives. Predictive algorithms can simulate interactions with biological targets, reducing reliance on empirical screening. This synergy between computational chemistry and experimental validation underscores the compound’s enduring relevance in biomolecular research.